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Compound of Interest

Compound Name: 5-Undecenal, (5E)-

Cat. No.: B15178642 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Undecenal, (5E)- in a laboratory setting. The information is

tailored for researchers, scientists, and professionals in drug development to ensure safe

handling and build confidence in laboratory safety practices.

Chemical Properties and Hazards
While a specific Safety Data Sheet (SDS) for 5-Undecenal, (5E)- is not readily available, data

for closely related C11 unsaturated aldehydes, such as 10-Undecenal and (E)-2-undecenal,

provide a strong indication of its chemical properties and potential hazards. 5-Undecenal, (5E)-
is a combustible liquid and is expected to cause skin and eye irritation.[1][2] Inhalation of

vapors may also be harmful.

Summary of Physicochemical and Toxicological Data (for related C11 Aldehydes)
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Property Value Source (Compound)

Molecular Formula C₁₁H₂₀O [1][3]

Molecular Weight 168.28 g/mol [3]

Appearance Colorless to pale yellow liquid [4] ((E)-2-undecenal)

Odor Organic, aldehydic [5] (Undecanal)

Boiling Point 109 - 115 °C @ 5 mmHg [5] (Undecanal)

Flash Point 96 °C (204.8 °F) [5] (Undecanal)

Vapor Pressure 0.074 mmHg @ 20 °C [1] (10-Undecenal)

Specific Gravity ~0.845 [1] (10-Undecenal)

Water Solubility Insoluble [1] (10-Undecenal)

LD50 Oral (Rat) > 5 g/kg [1] (10-Undecenal)

LD50 Dermal (Rabbit) > 5000 mg/kg [1] (10-Undecenal)

Note: The data presented above is for isomers or closely related compounds and should be

used as an estimation for 5-Undecenal, (5E)-.

Personal Protective Equipment (PPE)
To ensure safety when handling 5-Undecenal, (5E)-, the following personal protective

equipment is mandatory.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Avoid latex

gloves as they may offer

insufficient protection. Inspect

gloves for any signs of

degradation or puncture before

use.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Essential to protect against

splashes. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.

Body Protection Laboratory coat

A flame-retardant lab coat

(e.g., Nomex®) provides a

barrier against skin contact

and in case of a small fire.

Respiratory Protection
Use in a well-ventilated area or

with a chemical fume hood

To minimize inhalation of

vapors. If engineering controls

are not sufficient, a NIOSH-

approved respirator with an

organic vapor cartridge may be

required.

Foot Protection Closed-toe shoes To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 5-Undecenal, (5E)-. The following

workflow outlines the key stages from preparation to disposal.
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Safe Handling Workflow for 5-Undecenal, (5E)-

Preparation

Handling & Use

Cleanup & Disposal

1. Don Appropriate PPE

2. Work in Fume Hood

3. Assemble Materials

4. Dispense Chemical

5. Perform Experiment

6. Monitor Reaction

7. Decontaminate Glassware

8. Segregate Waste

9. Dispose of Waste

10. Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Undecenal, (5E)-.
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Experimental Protocols
Dispensing and Transfer

Preparation: Before handling the chemical, ensure all required PPE is correctly worn and the

work will be performed in a certified chemical fume hood.

Inert Atmosphere: If the experiment is sensitive to air or moisture, use inert gas (e.g., argon

or nitrogen) during transfer.

Transfer: Use a clean glass syringe or cannula for liquid transfers. Avoid pouring directly

from the bottle to minimize the risk of spills and vapor release.

Containment: Perform all transfers over a secondary containment tray to catch any potential

spills.

Spill Response
Evacuate: In case of a large spill, evacuate the immediate area and alert others.

Ventilate: Ensure the area is well-ventilated.

Absorb: For small spills, use an inert absorbent material such as vermiculite, sand, or

commercial sorbent pads. Do not use combustible materials like paper towels to absorb the

spill.

Collect: Carefully collect the absorbed material into a sealable, labeled waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Disposal Plan
Proper disposal of 5-Undecenal, (5E)- and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste 5-Undecenal, (5E)- must be collected in a clearly

labeled, sealed container. The container should be marked as "Hazardous Waste" with the

full chemical name.
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Contaminated Materials: All materials that have come into contact with 5-Undecenal, (5E)-,
including gloves, absorbent materials, and disposable labware, must be disposed of as

hazardous waste.[6] Place these items in a designated, sealed waste bag or container.[6]

Empty Containers: "Empty" containers that previously held 5-Undecenal, (5E)- must be

triple-rinsed with a suitable solvent.[6] The rinsate must be collected and disposed of as

hazardous chemical waste.[6] After rinsing, the container labels should be defaced before

disposal or recycling according to institutional guidelines.[6]

Storage: Store all waste containers in a designated, well-ventilated, and secure area away

from incompatible materials, such as strong oxidizing agents, strong bases, and strong

reducing agents, pending pickup by a certified hazardous waste disposal company.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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